tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, Mixture of diastereomers
Overview
Description
Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, Mixture of diastereomers (TBHDQC) is a synthetic compound composed of an aromatic ring system with a hydroxy group and a tert-butyl group attached to the ring. It is a mixture of two diastereomers, a cis and a trans isomer, which are isomers of a compound that have the same molecular formula but different three-dimensional structures. TBHDQC has been studied for its potential applications in various fields, including scientific research, medicine, and biochemistry.
Scientific Research Applications
Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, Mixture of diastereomers has been studied for its potential applications in scientific research, including as a reagent for organic synthesis and as a catalyst for certain organic reactions. It has also been used to study the structure and reactivity of organic molecules, as well as the mechanism of certain organic reactions.
Mechanism of Action
The mechanism of action of tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, Mixture of diastereomers is not yet fully understood. However, it is believed to involve the formation of a complex between the hydroxy group and the tert-butyl group, which leads to the formation of the product.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In particular, it has been studied for its potential to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.
Advantages and Limitations for Lab Experiments
The advantages of tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, Mixture of diastereomers for laboratory experiments include its low cost, low toxicity, and ease of synthesis. However, it is not a very stable compound and is prone to decomposition, making it difficult to store and use for extended periods of time.
Future Directions
In the future, tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, Mixture of diastereomers could be studied further for its potential applications in scientific research, medicine, and biochemistry. In particular, it could be studied for its potential to inhibit other enzymes, such as proteases and phosphatases, and for its potential to modulate cellular processes, such as apoptosis and autophagy. Additionally, this compound could be studied further for its potential to act as a drug delivery vehicle and for its potential to interact with other molecules, such as peptides and proteins. Finally, this compound could be studied further for its potential to act as a catalyst for organic reactions and for its potential to be used in organic synthesis.
Synthesis Methods
Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, Mixture of diastereomers can be synthesized from tert-butyl 6-hydroxy-decahydroquinoline (TBHDQ) and 1-carboxylic acid. The reaction is catalyzed by a Lewis acid, such as boron trifluoride, and is conducted in an alcohol solvent. The reaction proceeds in two steps: the first step involves the formation of an intermediate, and the second step involves the formation of the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, Mixture of diastereomers involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclohexanone", "Methyl acetoacetate", "tert-Butylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Condensation of cyclohexanone and methyl acetoacetate in the presence of sodium ethoxide to form 5-methyl-6-oxo-oct-1-ene-1,8-dioic acid ethyl ester.", "Step 2: Reduction of the above product with sodium borohydride in methanol to form 5-methyl-6-hydroxy-oct-1-ene-1,8-dioic acid ethyl ester.", "Step 3: Protection of the hydroxyl group with tert-butylamine and hydrochloric acid to form tert-butyl 5-methyl-6-tert-butoxycarbonyloxy-oct-1-ene-1,8-dioate.", "Step 4: Reduction of the above product with sodium borohydride in methanol to form tert-butyl 5-methyl-6-hydroxy-oct-1-ene-1,8-dioate.", "Step 5: Cyclization of the above product with sodium hydroxide in water to form tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, Mixture of diastereomers.", "Step 6: Purification of the product by extraction with ethyl acetate and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
1784020-02-5 |
Molecular Formula |
C14H25NO3 |
Molecular Weight |
255.4 |
Purity |
95 |
Origin of Product |
United States |
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